Cas no 28668-16-8 (4-amino-5-methyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-5-methyl-1H-pyrazole-3-carboxamide
• CAS No: 28668-16-8
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD00127768
• CID: 239844
• PubChem ID: 4559411
• Update Time: 2025-04-19

4-amino-5-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,4-amino-5-methyl-
• 4-Amino-5-methyl-1H-pyrazole-3-carboxamide
• 4-Amino-3-methyl-1H-pyrazole-5-carboxylic acid
• 4-Amino-5-methyl-1(2)H-pyrazol-3-carbonsaeure
• 4-Amino-5-methyl-1(2)H-pyrazol-3-carbonsaeure-amid
• 4-amino-5-methyl-1(2)H-pyrazole-3-carboxylic acid
• 4-amino-5-methyl-1(2)H-pyrazole-3-carboxylic acid amide
• AC1L6XHK
• AC1Q5UH2
• ANW-67918
• CTK3I5971
• NSC517932
• 28668-16-8
• MFCD00127768
• CS-0257451
• EN300-67302
• SCHEMBL14190551
• Z255150202
• 4-amino-3-methyl-1h-pyrazole-5-carboxamide
• SCHEMBL6336859
• AKOS009133099
• 4-amino-5-methyl-1H-pyrazole-3-carboxamide

• MDL： MFCD00127768
• Inchi： 1S/C5H8N4O/c1-2-3(6)4(5(7)10)9-8-2/h6H2,1H3,(H2,7,10)(H,8,9)
• InChI Key： DJMPBOHREJSJTB-UHFFFAOYSA-N
• SMILES： O=C(C1C(=C(C)NN=1)N)N

Computed Properties

• Exact Mass: 140.06994
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 97.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides